N-(4-{2-[(4-acetylphenyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: N-[4-[3-(4-acetylanilino)-3-oxopropyl]-1,3-thiazol-2-yl]-6-oxo-1H-pyridine-3-carboxamide
• InChI: InChI=1S/C20H18N4O4S/c1-12(25)13-2-5-15(6-3-13)22-18(27)9-7-16-11-29-20(23-16)24-19(28)14-4-8-17(26)21-10-14/h2-6,8,10-11H,7,9H2,1H3,(H,21,26)(H,22,27)(H,23,24,28)
• InChI Key: KACCDQFWIYSITE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CCC2=CSC(=N2)NC(=O)C3=CNC(=O)C=C3
• Molecular Formula: C20H18N4O4S
• Molecular Weight: 410.4 g/mol
• CAS No.: 1040643-80-8

Description

The compound contains several functional groups including an acetylphenyl group, a carbamoyl group, a thiazole ring, and a dihydropyridine ring. These groups could potentially contribute to the compound’s reactivity and biological activity.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole and dihydropyridine rings, possibly through cyclization reactions. The acetylphenyl and carbamoyl groups could be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of the compound can be analyzed using techniques such as NMR and IR spectroscopy. The NMR spectrum would show signals for the aromatic protons, the carbonyl carbons, and the carbons and protons in the thiazole and dihydropyridine rings.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The acetyl group could undergo nucleophilic acyl substitution reactions, and the carbamoyl group could react with nucleophiles. The thiazole and dihydropyridine rings could also participate in electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and aromatic rings. For example, the compound is likely to be relatively stable and may have moderate to low solubility in water.

Mechanism of Action

The mechanism of action of the compound would depend on its biological target. The compound could potentially interact with biological macromolecules such as proteins or DNA through its various functional groups.

Safety and Hazards

The safety and hazards associated with the compound would depend on its reactivity and biological activity. Proper safety precautions should be taken when handling the compound.

Future Directions

Future research could involve studying the compound’s biological activity, optimizing its synthesis, and investigating its mechanism of action.